Cas no 122661-59-0 (Ethyl 3-hydroxyadamantane-1-carboxylate)

Ethyl 3-hydroxyadamantane-1-carboxylate is a functionalized adamantane derivative characterized by its rigid polycyclic structure and hydroxyl-carboxylate ester functionality. This compound is of interest in pharmaceutical and material science research due to its potential as a synthetic intermediate for bioactive molecules, leveraging the adamantane scaffold's stability and lipophilicity. The presence of both hydroxyl and ester groups enhances its reactivity, enabling further derivatization for applications in drug design, polymer modification, or ligand synthesis. Its well-defined stereochemistry and high purity make it suitable for precise synthetic applications. The compound’s stability under standard conditions ensures consistent performance in experimental workflows.

Ethyl 3-hydroxyadamantane-1-carboxylate structure

122661-59-0 structure

Product Name:Ethyl 3-hydroxyadamantane-1-carboxylate

CAS No:122661-59-0

MF:C₁₃H₂₀O₃

MW:224.296104431152

CID:134905

PubChem ID:14439058

Update Time:2025-05-27

Ethyl 3-hydroxyadamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-hydroxyadamantane-1-carboxylate
- ETHYL 3-HYDROXYADAMANTANCARBOXYLATE
- Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-hydroxy-, ethyl ester
- Ethyl 3-hdyroxyadamantane-1-carboxylate
- SCHEMBL5608298
- 122661-59-0
- AKOS015917818
- Ethyl3-hydroxyadamantane-1-carboxylate
- DTXSID90560289
- Ethyl 3-hydroxytricyclo[3.3.1.1~3,7~]decane-1-carboxylate
- Inchi： 1S/C13H20O3/c1-2-16-11(14)12-4-9-3-10(5-12)7-13(15,6-9)8-12/h9-10,15H,2-8H2,1H3
- InChI Key： VVWVYPCOMWTLII-UHFFFAOYSA-N
- SMILES： OC12CC3CC(C1)CC(C(=O)OCC)(C3)C2

Computed Properties

Exact Mass: 224.1413
Monoisotopic Mass: 224.14124450g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 311.3±25.0 ºC (760 Torr),
Flash Point: 125.4±15.9 ºC,
Refractive Index: 1.571
Solubility: Very slightly soluble (0.83 g/l) (25 º C),
PSA: 46.53

Ethyl 3-hydroxyadamantane-1-carboxylate Pricemore >>

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Chemenu	CM276805-5g	Ethyl 3-hydroxyadamantane-1-carboxylate	122661-59-0	95%	5g	$626	2021-06-15
Chemenu	CM276805-5g	Ethyl 3-hydroxyadamantane-1-carboxylate	122661-59-0	95%	5g	$626	2023-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1762589-1g	Ethyl 3-hydroxyadamantane-1-carboxylate	122661-59-0	98%	1g	￥2311.00	2024-08-09